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Compound of Interest

Compound Name: L-Pyrohomoglutamic acid

Cat. No.: B057985 Get Quote

A Note on L-Pyrohomoglutamic Acid: Extensive research has revealed a significant lack of

publicly available information regarding the agricultural applications of L-Pyrohomoglutamic
acid for crop enhancement. The information presented herein pertains to L-Pyroglutamic acid

(also known as Pidolic Acid or 5-Oxo-L-proline), a related compound with documented benefits

in agriculture. It is presumed that the original query may have contained a typographical error.

Introduction
L-Pyroglutamic acid (PCA) is a naturally occurring amino acid derivative found in various plants

and microorganisms.[1][2] It plays a crucial role in plant physiology, particularly in nitrogen

metabolism and stress response mechanisms.[3] As a biodegradable and non-toxic compound,

L-Pyroglutamic acid presents a sustainable option for enhancing crop growth, yield, and

resilience to environmental stressors.[3][4] These application notes provide an overview of the

agricultural uses of L-Pyroglutamic acid, supported by experimental protocols for researchers

and scientists in the field of crop science and agricultural biotechnology.

Mechanism of Action
L-Pyroglutamic acid contributes to improved plant performance through several key metabolic

pathways:

Enhanced Nitrogen Assimilation: L-Pyroglutamic acid is an important intermediate in nitrogen

metabolism.[3] It facilitates the efficient uptake and assimilation of nitrogen, a critical nutrient
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for protein synthesis, chlorophyll production, and overall plant vigor.[3] This leads to stronger

stems, healthier foliage, and increased biomass.[3]

Stimulation of Photosynthesis: Studies suggest that L-Pyroglutamic acid can enhance the

photosynthetic rate in plants.[3] By promoting more efficient conversion of light energy into

chemical energy, it helps plants produce more glucose for growth, which can lead to

increased yields and improved crop quality, especially under suboptimal conditions.[3]

Stress Mitigation: L-Pyroglutamic acid is involved in the glutathione cycle, a key pathway for

detoxifying reactive oxygen species (ROS) produced under stress conditions.[1][2] Its

precursor, L-Glutamic acid, also contributes to the synthesis of osmoprotectants, which help

maintain cellular integrity and water balance during drought and other environmental

stresses.[5][6]

Antifungal Properties: Research has indicated that L-Pyroglutamic acid exhibits antifungal

activity against certain plant pathogens, such as Fusarium graminearum, by inhibiting

mycotoxin production at the transcriptional level.[7] This suggests a role for L-Pyroglutamic

acid in plant disease resistance.[7]

Data Presentation: Effects on Crop Parameters
The following table summarizes the quantitative effects of L-Pyroglutamic acid and its

precursor, L-Glutamic acid, on various crop and fungal parameters as reported in scientific

literature.
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Compound
Crop/Organis
m

Application
Observed
Effect

Reference

L-Pyroglutamic

Acid

Fusarium

graminearum

100 µg/g, 400

µg/g, 800 µg/g in

culture media

83-89%, 56-93%,

and 67-97%

reduction in

trichothecene

concentration,

respectively.

[7]

L-Glutamic Acid Aromatic Rice Foliar Spray

Increased seed

yield and 1000-

seed weight.

[8]

L-Glutamic Acid Winter Rapeseed

1.5 M L⁻¹ foliar

spray in autumn

and spring

3.5% to 11.8%

increase in seed

yield.

[8][9]

L-Glutamic Acid Garlic

400 mg L⁻¹ and

800 mg L⁻¹ foliar

spray

3.02 and 2.65

times higher ash

content,

respectively,

compared to

control.

Increased bulb

yield.

[10]

L-Glutamic Acid Carrot

Combined soil

and foliar

application with

L-Tryptophan

17% increase in

total yield and

27% increase in

marketable yield.

[11]

L-Glutamic Acid

General

(controlled

studies)

Not specified

13% increase in

leaf growth and

78% increase in

root growth.

[6]
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L-Glutamic Acid
General (drought

stress)
Not specified

54%

improvement in

water use

efficiency.

[6]

L-Glutamic Acid General Not specified

Up to 118%

improvement in

photosynthesis.

[6]

Experimental Protocols
The following are generalized protocols for evaluating the effects of L-Pyroglutamic acid on

crop enhancement. Researchers should optimize concentrations, application timing, and

methods based on the specific crop and environmental conditions.

Objective: To assess the impact of foliar-applied L-Pyroglutamic acid on the growth, physiology,

and yield of a model crop (e.g., tomato, Solanum lycopersicum).

Materials:

L-Pyroglutamic acid (≥97% purity)

Tomato seeds (e.g., 'Moneymaker')

Potting mix (peat, perlite, and vermiculite in a 2:1:1 ratio)

1 L pots

Controlled environment growth chamber or greenhouse

Foliar sprayer

Distilled water

Non-ionic surfactant (e.g., Tween 20)

Chlorophyll meter (e.g., SPAD-502)
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Analytical balance

Methodology:

Plant Material and Growth Conditions:

Sow tomato seeds in seedling trays with potting mix.

After 2 weeks, transplant seedlings into 1 L pots.

Maintain plants in a growth chamber with a 16/8 h light/dark cycle, 25/18°C day/night

temperature, and 60-70% relative humidity.

Water plants as needed and apply a balanced NPK fertilizer weekly.

Preparation of L-Pyroglutamic Acid Solutions:

Prepare a stock solution of 1 M L-Pyroglutamic acid in distilled water.

Prepare treatment solutions of 100 mg L⁻¹, 200 mg L⁻¹, 400 mg L⁻¹, and 800 mg L⁻¹ by

diluting the stock solution.[10]

Add a non-ionic surfactant to each solution at a concentration of 0.05% (v/v) to ensure

uniform coverage of the leaves.

A control solution should consist of distilled water and the surfactant only.

Application:

At the 4-6 true leaf stage, apply the treatments as a foliar spray until runoff.

Perform applications in the morning to maximize absorption.

Repeat the application every 14 days for a total of three applications.

Data Collection and Analysis:

Growth Parameters: Measure plant height, stem diameter, and leaf number weekly.
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Physiological Parameters: Measure chlorophyll content (SPAD value) and photosynthetic

rate (using a portable photosynthesis system) 24 hours before and after each application.

Biomass and Yield: At the end of the experiment (e.g., 90 days after sowing), harvest the

plants. Measure fresh and dry weight of shoots and roots. Record the number and total

weight of fruits.

Statistical Analysis: Use ANOVA to determine the statistical significance of the differences

between treatments.

Objective: To evaluate the effect of L-Pyroglutamic acid seed treatment on germination,

seedling vigor, and early growth of a cereal crop (e.g., wheat, Triticum aestivum).

Materials:

L-Pyroglutamic acid

Wheat seeds

Distilled water

Petri dishes

Filter paper

Incubator

Methodology:

Preparation of Treatment Solutions:

Prepare solutions of L-Pyroglutamic acid at concentrations of 50 mg L⁻¹, 100 mg L⁻¹, and

200 mg L⁻¹.

Seed Treatment:

Surface sterilize wheat seeds with a 1% sodium hypochlorite solution for 5 minutes,

followed by three rinses with sterile distilled water.
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Soak the seeds in the respective L-Pyroglutamic acid solutions for 6 hours. A control group

of seeds should be soaked in distilled water.

Germination Assay:

Place 20 treated seeds in each Petri dish lined with moist filter paper.

Incubate the Petri dishes in the dark at 25°C.

Record the number of germinated seeds daily for 7 days.

Calculate germination percentage, germination rate, and seedling vigor index.

Early Growth Assessment:

After 7 days, measure the shoot and root length of the seedlings.

Determine the fresh and dry weight of the seedlings.

Statistical Analysis:

Analyze the data using ANOVA to compare the effects of different concentrations of L-

Pyroglutamic acid on germination and seedling growth.
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Caption: Proposed mechanism of L-Pyroglutamic Acid in plant cells.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b057985?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Hypothesis Formulation
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Caption: A typical experimental workflow for assessing L-Pyroglutamic Acid.
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Caption: The metabolic conversion between L-Glutamic Acid and L-Pyroglutamic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057985#agricultural-uses-of-l-pyrohomoglutamic-
acid-for-crop-enhancement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b057985#agricultural-uses-of-l-pyrohomoglutamic-acid-for-crop-enhancement
https://www.benchchem.com/product/b057985#agricultural-uses-of-l-pyrohomoglutamic-acid-for-crop-enhancement
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

